Ruthenium chloride (RuCl3), trihydrate (8CI,9CI)

• IUPAC Name: trichlororuthenium;hexahydrate
• InChI: InChI=1S/6ClH.6H2O.2Ru/h6*1H;6*1H2;;/q;;;;;;;;;;;;2*+3/p-6
• InChI Key: TWYHZSYUARLVFP-UHFFFAOYSA-H
• Canonical SMILES: O.O.O.O.O.O.Cl[Ru](Cl)Cl.Cl[Ru](Cl)Cl
• Molecular Formula: Cl6H12O6Ru2
• Molecular Weight: 522.9 g/mol

Description

Ruthenium chloride (RuCl3), trihydrate (8CI,9CI) is a useful research compound. Its molecular formula is Cl6H12O6Ru2 and its molecular weight is 522.9 g/mol. The purity is usually 95%.
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Biological Activity

Ruthenium chloride trihydrate (RuCl3·3H2O) is a compound that has garnered attention for its diverse biological activities, particularly in the fields of cancer therapy and catalysis. This article provides a comprehensive overview of its biological activity, supported by research findings, case studies, and data tables.

• Molecular Formula : RuCl3·3H2O
• Molar Mass : 207.43 g/mol
• Physical State : Solid, soluble in water

2. Mechanisms of Biological Activity

Ruthenium complexes, including RuCl3·3H2O, exhibit various biological mechanisms that make them suitable candidates for therapeutic applications:

• Cytotoxicity : Studies have shown that RuCl3·3H2O can induce cytotoxic effects in cancer cell lines. For instance, it has demonstrated lower IC50 values compared to traditional chemotherapeutics like cisplatin, indicating potent anticancer properties .
• DNA Interaction : Unlike some platinum-based drugs that bind to DNA, certain ruthenium complexes may exert their effects through alternative pathways, such as inducing the expression of proteins involved in the DNA damage response .
• Independence from p53 Pathways : Notably, some ruthenium complexes can trigger cell death independently of the p53 protein pathway, which is beneficial for treating tumors with p53 mutations .

Case Study 1: Anticancer Activity

In a study evaluating the anticancer potential of RuCl3·3H2O, researchers treated HCT116 and other cancer cell lines with varying concentrations of the compound over 48 and 72 hours. The results indicated significant cytotoxicity with IC50 values below 1 μM for some complexes derived from RuCl3·3H2O, outperforming cisplatin .

Case Study 2: Catalytic Applications

RuCl3·3H2O has also been investigated for its catalytic properties in organic synthesis. It has been employed in oxidation reactions and as a catalyst for acylation processes at room temperature. Its ability to facilitate these reactions highlights its dual role as both a therapeutic agent and a catalyst in chemical reactions .

4. Data Table: Biological Activity Overview

Activity Type	Description	Reference
Cytotoxicity	Induces cell death in cancer cell lines with low IC50 values
Protein Expression	Modulates expression of p53 and other proteins involved in DNA damage
Catalytic Properties	Acts as a catalyst in oxidation and acylation reactions
Interaction with DNA	Does not bind DNA directly but affects cellular pathways differently

5. Safety Profile and Environmental Impact

Ruthenium chloride trihydrate is classified as very toxic to aquatic organisms and may cause long-term adverse effects in the environment. Its safety data indicates potential risks associated with dermal exposure and inhalation . The compound's mobility in soil due to its water solubility raises concerns regarding environmental persistence and bioaccumulation .

6. Conclusion

Ruthenium chloride trihydrate (RuCl3·3H2O) exhibits significant biological activity with promising applications in cancer therapy and catalysis. Its ability to induce cytotoxic effects independently of traditional pathways presents an exciting avenue for developing new anticancer agents. However, considerations regarding its environmental impact necessitate careful handling and application.

Scientific Research Applications

Catalysis

Ruthenium(III) chloride trihydrate is widely recognized for its catalytic properties in numerous chemical reactions:

• Organic Synthesis : It enhances reaction rates and selectivity in organic transformations. For instance, it catalyzes the dehydrogenation of arylmethyl alcohols to aldehydes and facilitates acylation reactions involving alcohols, phenols, and thiols at room temperature .
• Oxidation Reactions : RuCl3·3H2O is effective in the oxidation of fatty alcohols using trimethylamine N-oxide as an oxygen source, yielding high conversions to aldehydes . It has also been employed in the oxidative cyclization of 1,7-diene to produce oxepanediol .

Table 1: Summary of Catalytic Reactions Involving RuCl3·3H2O

Reaction Type	Substrates	Products	Conditions
Dehydrogenation	Aryl methyl alcohols	Aldehydes	Room temperature
Acylation	Alcohols, Phenols, Thiols	Acylated products	Room temperature
Oxidation	Fatty alcohols	Aldehydes	High yields
Cyclization	1,7-Diene	Oxepanediol	Specific reaction conditions

Electrochemistry

In electrochemical applications, RuCl3·3H2O plays a crucial role:

• Fuel Cells : The compound contributes to improved efficiency in fuel cells due to its excellent conductivity.
• Sensors : It is utilized in the development of electrochemical sensors, enhancing their performance through its catalytic properties .

Material Science

Ruthenium(III) chloride trihydrate is pivotal in material science:

• Nanostructures and Thin Films : It is used in the fabrication of advanced materials essential for electronics and photonics. The compound can form nanostructures that are crucial for various applications in nanoelectronics .
• Surface Coatings : RuCl3·3H2O is employed to produce specialized coatings that improve durability and performance in automotive and aerospace industries .

Biomedical Applications

The biomedical field has seen promising developments with RuCl3·3H2O:

• Drug Development : Its ability to interact with biological molecules makes it a candidate for drug delivery systems, particularly in cancer therapy. Studies have indicated its potential cytotoxic effects against cancer cells when complexed with other ligands .

Case Study: Cytotoxicity of Ruthenium Complexes
A study evaluated novel ruthenium complexes derived from RuCl3·3H2O for their cytotoxicity against cancer cell lines. The results indicated significant anti-cancer activity, suggesting further exploration into their therapeutic potential .